Cas no 2287246-92-6 (Tert-butyl (2S,4R)-4-ethoxypyrrolidine-2-carboxylate)

• Product Name: Tert-butyl (2S,4R)-4-ethoxypyrrolidine-2-carboxylate
• CAS No: 2287246-92-6
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 6302184
• PubChem ID: 137943233
• Update Time: 2025-06-13

Tert-butyl (2S,4R)-4-ethoxypyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6747749
• 2287246-92-6
• Tert-butyl (2S,4R)-4-ethoxypyrrolidine-2-carboxylate

• Inchi： 1S/C11H21NO3/c1-5-14-8-6-9(12-7-8)10(13)15-11(2,3)4/h8-9,12H,5-7H2,1-4H3/t8-,9+/m1/s1
• InChI Key： IZKWLXODFALTDT-BDAKNGLRSA-N
• SMILES： O(CC)[C@H]1CN[C@H](C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.6Ų

Additional information on Tert-butyl (2S,4R)-4-ethoxypyrrolidine-2-carboxylate

Recent Advances in the Application of Tert-butyl (2S,4R)-4-ethoxypyrrolidine-2-carboxylate (CAS: 2287246-92-6) in Chemical Biology and Pharmaceutical Research

Tert-butyl (2S,4R)-4-ethoxypyrrolidine-2-carboxylate (CAS: 2287246-92-6) has emerged as a pivotal chiral building block in the synthesis of bioactive molecules, particularly in the development of novel pharmaceuticals. Recent studies highlight its utility in the construction of complex heterocyclic scaffolds, which are integral to drug discovery programs targeting a range of diseases, including cancer, infectious diseases, and neurological disorders. The stereochemical integrity of this compound, conferred by its (2S,4R) configuration, makes it a valuable intermediate for asymmetric synthesis.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives synthesized from Tert-butyl (2S,4R)-4-ethoxypyrrolidine-2-carboxylate in inhibiting key enzymes involved in tumor progression. The research team utilized this compound as a precursor to develop a series of small-molecule inhibitors with high selectivity for protein kinases, showcasing its versatility in medicinal chemistry. The study reported IC50 values in the nanomolar range, underscoring the potential of these derivatives as lead compounds for anticancer therapies.

In the realm of antimicrobial research, a recent patent application (WO2023056321) disclosed novel peptidomimetics incorporating the Tert-butyl (2S,4R)-4-ethoxypyrrolidine-2-carboxylate moiety. These compounds exhibited potent activity against multidrug-resistant bacterial strains, with minimum inhibitory concentrations (MICs) significantly lower than existing antibiotics. The structural rigidity imparted by the pyrrolidine ring was identified as a critical factor in enhancing membrane permeability and target binding affinity.

Process chemistry advancements have also been reported for this compound. A 2024 publication in Organic Process Research & Development detailed an optimized kilogram-scale synthesis of Tert-butyl (2S,4R)-4-ethoxypyrrolidine-2-carboxylate with improved yield (82%) and enantiomeric excess (>99%). The new protocol employs a biocatalytic resolution step, addressing previous challenges in large-scale production while maintaining the compound's high stereochemical purity - a crucial requirement for pharmaceutical applications.

Emerging applications in CNS drug development were highlighted in a recent ACS Chemical Neuroscience paper, where researchers utilized this chiral building block to create novel sigma-1 receptor modulators. The study found that derivatives containing the (2S,4R)-configured pyrrolidine core demonstrated enhanced blood-brain barrier penetration and favorable pharmacokinetic profiles in rodent models, suggesting potential for treating neuropathic pain and neurodegenerative diseases.

Ongoing research continues to explore the versatility of Tert-butyl (2S,4R)-4-ethoxypyrrolidine-2-carboxylate, with particular focus on its incorporation into PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation platforms. Its structural features make it an ideal linker component in these bifunctional molecules, as evidenced by several preclinical studies presented at recent conferences, including the 2024 American Chemical Society National Meeting.